Cas no 1849253-20-8 (1,6-Dioxaspiro[2.6]nonane-2-carbonitrile)

• Product Name: 1,6-Dioxaspiro[2.6]nonane-2-carbonitrile
• CAS No: 1849253-20-8
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 5275830
• Update Time: 2025-06-08

1,6-Dioxaspiro[2.6]nonane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1,6-Dioxaspiro[2.6]nonane-2-carbonitrile

• Inchi： 1S/C8H11NO2/c9-6-7-8(11-7)2-1-4-10-5-3-8/h7H,1-5H2
• InChI Key： RYEADDVJGCJROR-UHFFFAOYSA-N
• SMILES： O1C2(CCCOCC2)C1C#N

Additional information on 1,6-Dioxaspiro[2.6]nonane-2-carbonitrile

Comprehensive Overview of 1,6-Dioxaspiro[2.6]nonane-2-carbonitrile (CAS No. 1849253-20-8): Properties, Applications, and Industry Insights

1,6-Dioxaspiro[2.6]nonane-2-carbonitrile (CAS No. 1849253-20-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique spirocyclic structure and versatile applications in pharmaceutical intermediates and material science. This compound belongs to the class of nitrile-containing spiro compounds, which are increasingly studied for their potential in drug discovery and functional materials. Its molecular formula, C₉H₁₁NO₂, reflects a balanced combination of reactivity and stability, making it a valuable building block in synthetic chemistry.

The spirocyclic framework of 1,6-Dioxaspiro[2.6]nonane-2-carbonitrile is particularly noteworthy. Spiro compounds, characterized by two rings sharing a single carbon atom, often exhibit enhanced stereochemical control and conformational rigidity, which are critical for designing bioactive molecules. Researchers have explored its utility in asymmetric synthesis, where the nitrile group (–CN) serves as a handle for further functionalization. This aligns with the growing demand for chiral building blocks in the development of targeted therapies and precision medicine.

In the context of green chemistry, 1,6-Dioxaspiro[2.6]nonane-2-carbonitrile has been investigated for its potential in sustainable synthesis. With industries prioritizing eco-friendly solvents and atom-efficient reactions, this compound’s compatibility with catalytic processes (e.g., photocatalysis or biocatalysis) positions it as a candidate for low-waste manufacturing. Recent studies highlight its role in C–H activation reactions, a hotspot in organic methodology research.

From a commercial perspective, the demand for high-purity 1,6-Dioxaspiro[2.6]nonane-2-carbonitrile is rising, driven by its applications in electronic materials and agrochemicals. Its nitrile group can be transformed into carboxylic acids, amides, or heterocycles, enabling diverse downstream products. Suppliers emphasize batch-to-batch consistency and scalable synthesis, addressing challenges like ring strain and oxidative stability during production.

Analytical characterization of CAS No. 1849253-20-8 typically involves NMR spectroscopy, HPLC purity analysis, and mass spectrometry. These techniques ensure compliance with regulatory standards, a key concern for industries like pharmaceuticals and cosmetics. The compound’s logP value and solubility profile are also critical for formulation scientists optimizing drug delivery systems.

Looking ahead, innovations in flow chemistry and AI-driven retrosynthesis may further unlock the potential of 1,6-Dioxaspiro[2.6]nonane-2-carbonitrile. As researchers explore its structure-activity relationships (SAR), this compound could play a pivotal role in fragment-based drug design or polymeric materials. Its integration into high-throughput screening libraries underscores its relevance in modern chemical biology.

For those sourcing 1,6-Dioxaspiro[2.6]nonane-2-carbonitrile, factors like supplier reliability, technical data sheets (TDS), and custom synthesis options are paramount. The compound’s niche applications—from liquid crystals to flavor enhancers—highlight its interdisciplinary appeal, making it a subject of ongoing academic and industrial research.